Cas no 212710-51-5 (7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione
• CAS No: 212710-51-5
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD06363493
• CID: 2856993
• Update Time: 2025-05-26

7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione
• 7-Thia-1,3-diaza-spiro[4.4]nonane-2,4-dione

• MDL： MFCD06363493
• Inchi： 1S/C6H8N2O2S/c9-4-6(1-2-11-3-6)8-5(10)7-4/h1-3H2,(H2,7,8,9,10)
• InChI Key： MDNCSTBDLRSGIJ-UHFFFAOYSA-N
• SMILES： S1CCC2(C(NC(N2)=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione

Professional Introduction to Compound with CAS No. 212710-51-5 and Product Name: 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione

The compound with the CAS number 212710-51-5 and the product name 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione represents a significant advancement in the field of medicinal chemistry. This spirocyclic heterocyclic compound has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of both sulfur and nitrogen atoms in its framework contributes to its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

Structurally, 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione is characterized by a spirocyclic core consisting of a nine-membered ring that connects two heterocyclic moieties: a thiazole ring and a triazole ring. This configuration imparts significant rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of the dione functionality at the 2 and 4 positions further enhances its reactivity and potential for further derivatization.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic structure of 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione makes it an attractive candidate for drug discovery efforts aimed at modulating various biological pathways. Specifically, this compound has shown potential in inhibiting enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione is its dual functionality provided by the sulfur and nitrogen atoms. The sulfur atom can participate in hydrogen bonding interactions with polar residues in protein targets, while the nitrogen atoms can engage in π-stacking interactions or act as ligands for metal ions. This dual interaction capability enhances the compound's binding affinity and selectivity.

Recent studies have demonstrated that derivatives of 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione exhibit promising activity against various disease models. For instance, researchers have reported that certain analogs of this compound show potent inhibitory effects on lipoxygenase enzymes, which are key mediators of inflammation. These findings highlight the potential of this scaffold for developing anti-inflammatory therapies.

Moreover, the spirocyclic core of 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione provides a stable platform for further chemical modifications. By introducing various substituents at different positions on the molecule, chemists can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility makes it an ideal candidate for structure-based drug design approaches.

The synthesis of 7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include cyclization reactions to form the spirocyclic core, followed by functional group transformations to introduce the dione moieties. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

In conclusion,7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS No. 212710-51-5) is a structurally unique and pharmacologically promising compound with significant potential in drug discovery efforts. Its spirocyclic framework and dual heterocyclic moieties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full pharmacological profile and applications in medicine.